Cas no 2248685-41-6 (6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one)

• Product Name: 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one
• CAS No: 2248685-41-6
• MF: C₁₂H₂₀N₂O₄S
• MW: 288.363202095032
• CID: 5850353
• PubChem ID: 138051016
• Update Time: 2025-07-10

6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one
• EN300-26594353
• 6-[2-(ethenesulfonyl)ethyl]-decahydropyrido[2,3-f][1,4]oxazepin-5-one
• 2248685-41-6
• 6-(2-Ethenylsulfonylethyl)-2,3,4,5a,7,8,9,9a-octahydropyrido[2,3-f][1,4]oxazepin-5-one

• Inchi： 1S/C12H20N2O4S/c1-2-19(16,17)9-7-14-6-3-4-10-11(14)12(15)13-5-8-18-10/h2,10-11H,1,3-9H2,(H,13,15)
• InChI Key： UVXMZFOGKFRYTF-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN1CCCC2C1C(NCCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 288.11437830g/mol
• Monoisotopic Mass: 288.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.1Ų

Additional information on 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one

Introduction to 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one (CAS No. 2248685-41-6)

6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2248685-41-6, belongs to a class of molecules known for their potential biological activity and structural diversity. The presence of multiple fused rings and functional groups makes it a subject of interest for researchers exploring novel pharmacophores and drug candidates.

The molecular framework of 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one incorporates a decahydropyrido[2,3-f][1,4]oxazepine core, which is a bicyclic system featuring nitrogen atoms at key positions. This core structure is often associated with compounds exhibiting pharmacological properties such as neuroactivity and anti-inflammatory effects. The substitution pattern, particularly the ethenesulfonyl group at the 2-position, introduces additional functionality that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds due to their versatility in drug design. The decahydropyrido[2,3-f][1,4]oxazepine scaffold has been explored for its potential in developing treatments for various diseases, including neurological disorders and cancer. Researchers have leveraged computational methods and synthetic chemistry to optimize the structure of such molecules for improved efficacy and reduced toxicity.

The ethenesulfonyl moiety in 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one is particularly noteworthy as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are critical for the compound's binding affinity and specificity. Additionally, the sulfonamide group can enhance water solubility, which is an important factor in drug formulation and bioavailability.

Recent studies have highlighted the importance of understanding the three-dimensional structure of heterocyclic compounds to predict their biological activity. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the conformational preferences of 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one. These structural insights have provided valuable information for designing derivatives with enhanced pharmacological properties.

The synthesis of 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reaction conditions and protecting groups to ensure high yield and purity. Researchers have reported novel synthetic routes that improve efficiency and scalability, making it feasible to produce sufficient quantities for preclinical studies.

Preclinical studies have begun to explore the potential therapeutic applications of 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Further research is needed to fully characterize its mechanism of action and assess its potential as a lead compound for drug development.

The integration of computational modeling with experimental data has been instrumental in understanding the pharmacological profile of 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how the compound interacts at a molecular level. These studies have guided the design of next-generation derivatives with improved binding affinity and selectivity.

The future prospects for 6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one are promising. Ongoing research aims to optimize its chemical structure for better pharmacokinetic properties and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,6-2-(ethenesulfonyl)ethyl-decahydropyrido2,3-f1,4oxazepin-5-one (CAS No. 2248685-41-6) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases.